Cas no 1707569-56-9 (1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine)
1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine Chemical and Physical Properties
Names and Identifiers
-
- 1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine
- 1H-1,2,4-Triazole-5-methanamine, 3-(2-methoxyphenyl)-α-(1-methylethyl)-
-
- Inchi: 1S/C13H18N4O/c1-8(2)11(14)13-15-12(16-17-13)9-6-4-5-7-10(9)18-3/h4-8,11H,14H2,1-3H3,(H,15,16,17)
- InChI Key: KMQBTGFOKOAMAJ-UHFFFAOYSA-N
- SMILES: NC(C1=NC(C2=CC=CC=C2OC)=NN1)C(C)C
1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509134-1g |
1-(3-(2-Methoxyphenyl)-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine |
1707569-56-9 | 97% | 1g |
$539 | 2022-09-29 |
1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine
Professional Introduction to Compound with CAS No. 1707569-56-9 and Product Name: 1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine
The compound with the CAS number 1707569-56-9 and the product name 1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a triazole ring and a 2-methoxy phenyl moiety in its structure suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug-like molecules.
Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds, particularly those containing triazole moieties, in the development of novel therapeutic agents. The triazole ring is known for its ability to form stable interactions with biological targets, making it a valuable scaffold for drug design. In particular, the 1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine structure exhibits promising characteristics that make it a candidate for further exploration in pharmacological research.
The 2-methoxy phenyl group in the molecule contributes to its overall pharmacophore by enhancing lipophilicity and potentially influencing metabolic stability. This combination of structural features is particularly intriguing because it aligns with current trends in drug discovery, where the optimization of molecular properties such as solubility, bioavailability, and target interaction is crucial. The compound’s potential to interact with biological receptors or enzymes could make it a valuable tool in the development of new treatments for various diseases.
Current research in the field of chemical biology has demonstrated that molecules containing triazole rings often exhibit significant biological activity. For instance, triazole derivatives have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine may contribute to its ability to modulate biological pathways effectively. This has prompted scientists to investigate its potential applications in therapeutic contexts.
In addition to its structural features, the compound’s physicochemical properties are also worth noting. The presence of a methyl propylamine group suggests that it may exhibit good solubility in both aqueous and organic solvents, which is advantageous for formulation and administration purposes. Furthermore, the methoxy group on the phenyl ring could influence metabolic pathways, potentially affecting how the compound is processed by the body.
Advanced computational methods have been increasingly employed to study the interactions between such compounds and their biological targets. Molecular docking simulations can predict how 1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine might bind to specific proteins or enzymes involved in disease pathways. These studies can provide valuable insights into its potential mechanism of action and help guide further experimental validation.
Experimental approaches such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have also been instrumental in elucidating the structure-function relationships of this compound. By determining high-resolution structures of complexes formed between 1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine and biological targets, researchers can gain a deeper understanding of how it exerts its effects at the molecular level.
The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct complex molecules like 1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine with high precision has opened up new avenues for drug discovery. Advances in synthetic methodologies have made it possible to explore increasingly sophisticated molecular architectures without compromising on yield or purity.
As interest in heterocyclic compounds continues to grow, so does the need for innovative approaches to their study and application. The work being done on compounds like 1707569-56-9 exemplifies this trend toward more targeted and efficient drug development strategies. By leveraging both computational tools and experimental techniques, researchers can accelerate the discovery process and bring new therapeutic options to patients more quickly.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features may make it useful in other areas such as materials science or agrochemicals. The versatility of such molecules underscores their importance as building blocks for future innovations.
In conclusion,1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine represents a promising candidate for further research due to its intriguing structural features and potential biological activities. The combination of computational studies and experimental validation will be essential in unlocking its full therapeutic potential. As our understanding of molecular interactions continues to evolve,1707569-56-9 may play a significant role in shaping the future of chemical biology and drug discovery.
1707569-56-9 (1-[5-(2-Methoxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)